Cas no 2171741-03-8 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidohexanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidohexanoic acid
• CAS No: 2171741-03-8
• MF: C₂₅H₂₇F₃N₂O₅
• MW: 492.48749756813
• CID: 5993127
• PubChem ID: 165467996
• Update Time: 2025-06-11

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidohexanoic acid
• 2171741-03-8
• EN300-1519773
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]hexanoic acid

• Inchi： 1S/C25H27F3N2O5/c1-2-15(11-12-22(31)32)29-23(33)21(13-25(26,27)28)30-24(34)35-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,2,11-14H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： QTJYCGOXKINJHU-UHFFFAOYSA-N
• SMILES： FC(CC(C(NC(CC)CCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 492.18720645g/mol
• Monoisotopic Mass: 492.18720645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidohexanoic acid

Comprehensive Overview of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidohexanoic acid (CAS No. 2171741-03-8)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidohexanoic acid (CAS No. 2171741-03-8) is a highly specialized fluorinated peptide derivative, widely utilized in advanced peptide synthesis and bioconjugation applications. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a trifluorobutanamido moiety, makes it a critical building block in drug discovery and biopharmaceutical research. Researchers and pharmaceutical developers are increasingly focusing on fluorinated compounds due to their enhanced metabolic stability and bioavailability, aligning with the growing demand for next-generation therapeutics.

In recent years, the interest in fluorinated amino acids and their derivatives has surged, driven by their applications in PET imaging, targeted drug delivery, and enzyme inhibition. The incorporation of fluorine atoms into organic molecules, as seen in 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidohexanoic acid, often improves their lipophilicity and binding affinity, making them invaluable in the design of high-performance pharmaceuticals. This compound is particularly relevant in the context of precision medicine, where tailored molecular structures are essential for addressing complex diseases.

The Fmoc-protected segment of this molecule ensures efficient solid-phase peptide synthesis (SPPS), a technique pivotal in modern peptide-based drug development. SPPS is a cornerstone of combinatorial chemistry, enabling the rapid assembly of diverse peptide libraries for screening against biological targets. As the pharmaceutical industry shifts toward personalized therapies, compounds like 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidohexanoic acid are gaining prominence for their role in creating customizable bioactive peptides.

Another key application of this compound lies in bioconjugation strategies, where it serves as a linker or spacer to attach functional groups to biomolecules. This is particularly useful in antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs), two of the most discussed topics in oncological research today. The trifluoromethyl group enhances the compound's stability under physiological conditions, a feature highly sought after in long-acting therapeutics.

From a synthetic chemistry perspective, the CAS No. 2171741-03-8 compound exemplifies the convergence of organic fluorine chemistry and peptide engineering. Its synthesis involves meticulous protection-deprotection steps, highlighting the importance of regioselective functionalization in complex molecule construction. For researchers exploring structure-activity relationships (SAR), this compound offers a versatile scaffold to investigate the impact of fluorination on peptide pharmacokinetics and receptor interactions.

Environmental and green chemistry considerations are also shaping the use of such compounds. While fluorinated molecules are invaluable in medicine, their persistence in ecosystems has prompted studies into biodegradable alternatives and sustainable synthesis routes. The 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidohexanoic acid framework provides a platform to explore eco-friendly modifications without compromising efficacy.

In summary, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidohexanoic acid (CAS No. 2171741-03-8) represents a cutting-edge tool in medicinal chemistry and biotechnology. Its applications span from drug design to diagnostic imaging, reflecting the interdisciplinary nature of modern scientific research. As the demand for innovative therapeutic agents grows, this compound will undoubtedly remain at the forefront of chemical biology advancements.